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Compound of Interest

tris[4-(2-methylpropyl)phenyl]
Compound Name:
phosphate

Cat. No.: B167221

For Researchers, Scientists, and Drug Development Professionals

Molecular Weight and Structure

Tris[4-(2-methylpropyl)phenyl] phosphate, an organophosphate compound, possesses a
precise molecular structure that dictates its chemical and physical properties. The molecular
formula for this compound is C30H3904P.[1][2][3][4][5] Based on this composition, the
calculated molecular weight is 494.6 g/mol .[1][2][3][5][6]

Identifier Value

IUPAC Name tris[4-(2-methylpropyl)phenyl] phosphate[1][3]
CAS Number 68937-40-6[1][6]

Molecular Formula C30H3904P[1][2][31[4]1[5]

Molecular Weight 494.6 g/mol [1][2][3][5][6]

Experimental Protocols

Synthesis of tris[4-(2-methylpropyl)phenyl] phosphate

The synthesis of tris[4-(2-methylpropyl)phenyl] phosphate is typically achieved through a
two-step process:
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o Alkylation: The initial step involves the Friedel-Crafts alkylation of phenol with isobutylene.
This reaction is catalyzed by an acid and results in the formation of isobutylenated phenol.

e Phosphorylation: The isobutylenated phenol is then reacted with a phosphorylating agent,
such as phosphorus oxychloride, to yield the final tris[4-(2-methylpropyl)phenyl]
phosphate product.[1]

Logical Relationship of Synthesis

Caption: Synthesis pathway of tris[4-(2-methylpropyl)phenyl] phosphate.

Applications and Research Context

Tris[4-(2-methylpropyl)phenyl] phosphate is primarily utilized as a flame retardant and
plasticizer in a variety of industrial applications.[1] Its effectiveness as a flame retardant is
attributed to its ability to form a protective char layer during combustion, which acts as a barrier
to heat and oxygen.[1][6]

Experimental Workflow for Flammability Testing

The evaluation of flame retardancy often involves standardized testing protocols. A general
workflow for such an experiment is outlined below.
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Start: Material Preparation

Grepare polymer samples with and without tris[4-(2-methylpropyl)phenyl] phosphate)

: : :

[UL 94 Vertical Burn TesD G_imiting Oxygen Index (LOI) TesD [Cone Calorimetry Analysis]

Data Collecuon
- Time to ignition
- Heat release rate
- Smoke productlon

[Comparative Analysis of Flammability Characteristics]

Conclusion: Evaluate Flame Retardant Efficacy

Click to download full resolution via product page

Caption: General workflow for evaluating the efficacy of a flame retardant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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